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This in-depth technical guide explores the history and discovery of palladium, with a focus on

its emergence in the chemical literature. The discovery, credited to the English chemist and

physicist William Hyde Wollaston in 1803, was not only a significant contribution to the periodic

table but also a fascinating episode in the annals of scientific publication and debate. This

document provides a detailed account of the experimental procedures, quantitative data

available from historical records, and the logical workflow of this pivotal discovery.

Historical Context and the Unveiling of a New
Element
Palladium was isolated by William Hyde Wollaston from crude platinum ore sourced from

South America.[1][2][3] The discovery was made in 1803, and the element was named after the

asteroid Pallas, which had been discovered just the year before.[1][4] The name Pallas itself is

derived from Greek mythology, associated with the goddess of wisdom, Athena.[1]

Wollaston's method of announcing his discovery was highly unconventional. Instead of

publishing his findings in a scientific journal, he anonymously distributed handbills in London in

April 1803, describing the properties of a "new silver" and offering it for sale at a Soho shop.[3]

[5] This unusual approach sparked suspicion and controversy within the scientific community.

The Irish chemist Richard Chenevix, a prominent figure of the time, was skeptical of the claims

and, after conducting his own experiments, concluded that palladium was merely an alloy of
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platinum and mercury.[3][5] To counter this, Wollaston anonymously offered a reward to anyone

who could synthetically produce palladium, a challenge that went unmet and ultimately

solidified his claim.[3] It was not until 1805 that Wollaston formally disclosed his discovery and

detailed methodology in a paper read to the Royal Society.[6]

Physicochemical Properties of Palladium
Wollaston's initial investigations, and subsequent work by others, established several key

properties of palladium. It is a lustrous, silvery-white metal belonging to the platinum group

metals.[2] Notably, it is the least dense and has the lowest melting point of this group.[4] A

remarkable characteristic of palladium is its ability to absorb a significant volume of hydrogen

gas, up to 900 times its own volume, a property that has become crucial in modern catalytic

applications.[1]

Table 1: Physical and Chemical Properties of Palladium
Property Value

Atomic Number 46

Atomic Weight 106.42 u

Appearance Silvery-white metal

Melting Point 1554.9 °C

Boiling Point 2963 °C

Density 12.023 g/cm³ at room temperature

Hardness (Mohs scale) 4.75

The values presented are modern accepted values, which are refined from the initial

estimations of the 19th century.

Experimental Protocols for the Isolation of
Palladium
The following protocol is a reconstruction of Wollaston's method for isolating palladium from

platinum ore, based on his 1805 publication in the Philosophical Transactions of the Royal
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Society. While the original paper provides a qualitative description, precise quantitative details

such as exact concentrations and yields were not always explicitly stated in the style of the

time.

Dissolution of Crude Platinum Ore
The primary raw material was crude platinum ore, which naturally contains palladium and

other platinum-group metals.

Procedure:

The crude platinum ore was dissolved in aqua regia, a highly corrosive mixture of nitric

acid (HNO₃) and hydrochloric acid (HCl), typically in a 1:3 molar ratio. The dissolution

process was likely aided by heating.

This step brought the platinum and palladium into solution as chloride complexes.

Separation of Platinum
The majority of the platinum was removed from the solution to enrich the concentration of other

elements.

Procedure:

The acidic solution from the dissolution step was neutralized. While Wollaston's paper

mentions neutralization, some sources suggest the use of sodium hydroxide (NaOH).[3]

Ammonium chloride (NH₄Cl) was then added to the neutralized solution.

This resulted in the precipitation of the platinum as ammonium chloroplatinate

((NH₄)₂PtCl₆), a sparingly soluble salt.

The precipitate was separated from the solution by filtration, leaving a solution containing

palladium and other dissolved metals.

Isolation and Purification of Palladium
This crucial step involved the selective precipitation of palladium.
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Procedure:

To the remaining solution, mercuric cyanide (Hg(CN)₂) was added.

This caused the precipitation of a yellow-white solid, which Wollaston identified as

palladium(II) cyanide (Pd(CN)₂). This step was highly selective for palladium.

The palladium(II) cyanide precipitate was collected and washed.

The purified palladium(II) cyanide was then heated strongly. This thermal decomposition

yielded pure palladium metal, while the mercury and cyanide components were driven off

as volatile substances.

Logical Workflow of Palladium Discovery
The following diagram illustrates the key stages in Wollaston's discovery and isolation of

palladium, from the initial processing of platinum ore to the final purification of the new

element.

Crude Platinum Ore Dissolution in Aqua Regia Acidic Solution
(Pt, Pd, etc. in solution) Neutralization Neutralized Solution Addition of

Ammonium Chloride

Ammonium Chloroplatinate
(Precipitate)

Precipitation

Filtrate
(Contains Palladium)

Filtration
Addition of

Mercuric Cyanide
Palladium(II) Cyanide

(Precipitate)
Precipitation Heating Pure Palladium Metal

Click to download full resolution via product page

Caption: Workflow of Wollaston's discovery and isolation of palladium.

The Controversy with Richard Chenevix
The anonymous and commercial nature of palladium's introduction led to significant

skepticism. Richard Chenevix, an influential chemist, purchased the entire available stock of

the "new silver" and subjected it to a series of experiments. His findings, presented to the Royal

Society, concluded that the substance was not a new element but an alloy of platinum and
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mercury. Chenevix's reputation lent weight to this claim, and it was a significant challenge to

the acceptance of palladium's elemental nature. Wollaston's subsequent, and again

anonymous, challenge to the scientific community to synthesize the purported alloy, and the

consistent failure of all attempts to do so, ultimately vindicated his discovery.

Conclusion
The discovery of palladium by William Hyde Wollaston was a landmark event in chemistry. It

not only added a new member to the platinum group of metals but also highlighted the

importance of rigorous experimental verification in the scientific process. The unusual

circumstances of its announcement and the ensuing controversy underscore the dynamic and

sometimes contentious nature of scientific discovery. The chemical methods developed by

Wollaston for the separation of platinum-group metals were foundational and demonstrated a

high degree of chemical ingenuity for the early 19th century. Today, palladium is a critical

component in a vast array of applications, from catalytic converters in automobiles to fine

jewelry and advanced electronics, a testament to the enduring significance of its discovery.
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chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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